2-Bromo-1-(2,4,6-trichlorophenyl)ethanone

• Molecular Formula: C8H4BrCl3O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2-bromo-1-(2,4,6-trichlorophenyl)ethanone
• InChI: InChI=1S/C8H4BrCl3O/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2H,3H2
• InChI Key: NDRNGEZMYNKZQY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)C(=O)CBr)Cl)Cl

Description

2-Bromo-1-(2,4,6-trichlorophenyl)ethanone is a useful research compound. Its molecular formula is C8H4BrCl3O and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1,3,5-trichlorobenzene (10.0 g, 55.1 mmol), 2-bromoacetyl bromide (5.0 mL, 57.8 mmol, 1.05 eq), and aluminum chloride (7.7 g, 57.8 mmol, 1.05 eq) was heated neat at 80° C. under argon for 17 h until a black precipitate is formed. The reaction was cooled to room temperature, and the resultant black mass was dissolved in ethyl acetate (500 mL). Water (200 mL) was added slowly at 0° C. to quench the reaction, and the biphasic layers were separated. The organic layer was then washed with water (2×150 mL) and brine (1×150 mL), dried (MgSO4), filtered, and evaporated in vacuo. Recrystallization from hexane gave 11.5 g (69.3%) of 2-bromo-1-(2,4,6-trichlorophenyl)ethanone as a fluffy white solid. 1H-NMR (DMSO-d6) δ 7.86 (s, 2H), 4.78 (s, 2H); Rf=0.28, 2% ethyl acetate-hexane.

Synthesis routes and methods II

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